Cas no 2034261-59-9 (methyl 4-{(5-methyl-1,2-oxazol-4-yl)methylcarbamoyl}benzoate)

• Product Name: methyl 4-{(5-methyl-1,2-oxazol-4-yl)methylcarbamoyl}benzoate
• CAS No: 2034261-59-9
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• CID: 5874680
• PubChem ID: 121018843
• Update Time: 2025-07-23

methyl 4-{(5-methyl-1,2-oxazol-4-yl)methylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{(5-methyl-1,2-oxazol-4-yl)methylcarbamoyl}benzoate
• methyl 4-(((5-methylisoxazol-4-yl)methyl)carbamoyl)benzoate
• 2034261-59-9
• F6512-8875
• AKOS026702008
• methyl 4-{[(5-methyl-1,2-oxazol-4-yl)methyl]carbamoyl}benzoate
• methyl 4-[(5-methyl-1,2-oxazol-4-yl)methylcarbamoyl]benzoate

• Inchi： 1S/C14H14N2O4/c1-9-12(8-16-20-9)7-15-13(17)10-3-5-11(6-4-10)14(18)19-2/h3-6,8H,7H2,1-2H3,(H,15,17)
• InChI Key： UZNPSOOBLYVRHP-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)CNC(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 274.09535693g/mol
• Monoisotopic Mass: 274.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4Ų

Additional information on methyl 4-{(5-methyl-1,2-oxazol-4-yl)methylcarbamoyl}benzoate

Professional Introduction to Methyl 4-{(5-methyl-1,2-oxazol-4-yl)methylcarbamoyl}benzoate (CAS No. 2034261-59-9)

Methyl 4-{(5-methyl-1,2-oxazol-4-yl)methylcarbamoyl}benzoate, a compound with the chemical identifier CAS No. 2034261-59-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a benzoate moiety linked to a carbamoyl group, further functionalized with a 5-methyl-1,2-oxazol-4-yl moiety, endows it with distinct chemical properties that make it a promising candidate for various therapeutic interventions.

The molecular structure of methyl 4-{(5-methyl-1,2-oxazol-4-yl)methylcarbamoyl}benzoate is characterized by its complexity and the strategic arrangement of functional groups. The benzoate group, known for its stability and versatility in medicinal chemistry, serves as an anchor for the carbamoyl moiety. This carbamoyl group is further extended by the incorporation of a 5-methyl-1,2-oxazol-4-yl substituent, which introduces additional binding sites and interaction possibilities with biological targets. Such structural design is often employed to enhance binding affinity and selectivity in drug candidates.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The oxazole ring, a prominent heterocycle in methyl 4-{(5-methyl-1,2-oxazol-4-yl)methylcarbamoyl}benzoate, has been extensively studied for its pharmacological properties. Oxazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The 5-methyl substituent on the oxazole ring further modulates its electronic properties and reactivity, making it an attractive scaffold for designing novel therapeutic agents.

In the context of drug discovery, the benzoate moiety plays a crucial role in modulating pharmacokinetic properties such as solubility and bioavailability. Benzoate derivatives are well-documented for their ability to cross biological membranes efficiently, which is essential for achieving therapeutic concentrations at target sites. The carbamoyl group not only contributes to the overall molecular weight but also influences the compound's interactions with biological receptors. This dual functionality makes methyl 4-{(5-methyl-1,2-oxazol-4-yl)methylcarbamoyl}benzoate a versatile building block for synthesizing novel drugs targeting various diseases.

Current research endeavors are focused on leveraging computational methods to predict and optimize the pharmacological properties of such compounds. Advanced computational techniques, including molecular docking and virtual screening, have been instrumental in identifying potential drug candidates with high affinity for biological targets. The structural features of methyl 4-{(5-methyl-1,2-oxazol-4-yl)methylcarbamoyl}benzoate, particularly the oxazole ring and carbamoyl group, have been computationally analyzed to understand their binding interactions with enzymes and receptors relevant to human health.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The oxazole derivative has shown promise in preclinical studies as a modulator of key biological pathways implicated in chronic diseases such as cancer and inflammation. By fine-tuning the structural features of this compound, researchers aim to develop more effective therapeutic agents with improved safety profiles. The benzoate group's stability under physiological conditions further enhances its suitability for long-term therapeutic use.

The synthesis of methyl 4-{(5-methyl-1,2-oxazol-4-yl)methylcarbamoyl}benzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to construct complex molecules with greater efficiency and accuracy. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds essential for constructing the desired molecular framework.

The pharmacological evaluation of this compound has revealed intriguing insights into its mechanism of action. Initial studies suggest that it interacts with specific enzymes and receptors involved in disease pathways by modulating their activity. These interactions are thought to contribute to therapeutic effects observed in preclinical models. Further research is ongoing to elucidate the detailed molecular mechanisms through which this compound exerts its pharmacological effects.

The potential applications of methyl 4-{(5-methyl-1,2-oxazol-4-ylmethylcarbamoyl}benzoate extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying enzyme kinetics and receptor-ligand interactions at a molecular level. Such studies are crucial for understanding disease mechanisms and developing innovative treatment strategies.

In conclusion, methyl 4-{(5-methyl-l,lOxazol-lOyl)methyIcarbamoyI}benzoate (CAS No. 20342&ldqu;59&rdqu;9) stands out as a promising compound with significant potential in pharmaceutical research and development. Its intricate structure combines functional groups that offer diverse biological activities and pharmacokinetic advantages. Ongoing research efforts aim to harness these properties to develop novel therapeutic agents that address critical unmet medical needs.